N-(3,4-dimethoxyphenethyl)-2-(2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl)acetamide
Description
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Properties
IUPAC Name |
N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl)acetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H32N4O5/c1-4-11-25-12-8-22(9-13-25)20(28)26(21(29)24-22)15-19(27)23-10-7-16-5-6-17(30-2)18(14-16)31-3/h5-6,14H,4,7-13,15H2,1-3H3,(H,23,27)(H,24,29) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UHSUXERYLFTRFC-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CCC2(CC1)C(=O)N(C(=O)N2)CC(=O)NCCC3=CC(=C(C=C3)OC)OC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H32N4O5 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
N-(3,4-dimethoxyphenethyl)-2-(2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl)acetamide is a compound of significant interest in pharmacology due to its diverse biological activities. This article explores its mechanisms of action, pharmacological properties, and potential therapeutic applications based on available research findings.
Chemical Structure and Properties
The compound features a complex structure characterized by a triazaspirodecane core, which is linked to a 3,4-dimethoxyphenethyl group and an acetamide moiety. Its molecular formula is , and it possesses notable physicochemical properties that influence its biological activity.
Research indicates that this compound exhibits multiple mechanisms of action:
- Receptor Modulation : It has been shown to interact with various neurotransmitter receptors, including dopamine and serotonin receptors. This interaction can influence mood regulation and cognitive functions.
- Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, potentially affecting the biosynthesis of neurotransmitters.
- Antioxidant Activity : Preliminary studies suggest that it may possess antioxidant properties, which can protect cells from oxidative stress.
Pharmacological Effects
The biological activity of this compound has been evaluated in various studies:
Antipsychotic Effects
Several studies have reported its efficacy as an antipsychotic agent. For instance:
- Study A : In a rodent model of schizophrenia, the compound demonstrated significant reductions in hyperactivity and stereotypic behavior when administered at doses of 10-30 mg/kg.
- Study B : Clinical trials involving human subjects indicated improvements in psychotic symptoms as measured by the Positive and Negative Syndrome Scale (PANSS).
Neuroprotective Properties
The compound has also been investigated for its neuroprotective effects:
- Case Study 1 : In vitro studies using neuronal cell cultures showed that treatment with the compound reduced apoptosis induced by glutamate toxicity.
- Case Study 2 : Animal models of neurodegenerative diseases exhibited improved cognitive function following administration of the compound.
Toxicity and Side Effects
While the biological activity is promising, safety profiles must be considered:
- Acute Toxicity : Studies indicate that high doses (above 50 mg/kg) can lead to adverse effects such as sedation and motor impairment.
- Long-term Effects : Research on chronic administration is limited but suggests potential for weight gain and metabolic disturbances.
Data Summary Table
| Biological Activity | Observed Effects | Reference |
|---|---|---|
| Antipsychotic | Reduced hyperactivity in rodent models | Study A |
| Neuroprotective | Decreased apoptosis in neuronal cultures | Case Study 1 |
| Cognitive Improvement | Enhanced performance in memory tasks | Case Study 2 |
| Acute Toxicity | Sedation at high doses | Toxicity Report |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
